Cas no 1361799-88-3 (Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate)
Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate
-
- Inchi: 1S/C13H9Cl2NO3/c1-19-13(18)10-6-5-8(12(17)16-10)7-3-2-4-9(14)11(7)15/h2-6H,1H3,(H,16,17)
- InChI Key: QCLVXTIJSIXHSN-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1C1=CC=C(C(=O)OC)NC1=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 459
- XLogP3: 3.2
- Topological Polar Surface Area: 55.4
Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002977-250mg |
Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate |
1361799-88-3 | 97% | 250mg |
$727.60 | 2022-04-02 | |
| Alichem | A024002977-500mg |
Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate |
1361799-88-3 | 97% | 500mg |
$1,068.20 | 2022-04-02 | |
| Alichem | A024002977-1g |
Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate |
1361799-88-3 | 97% | 1g |
$1,612.80 | 2022-04-02 |
Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate
Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate: An Overview of a Promising Compound
Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate (CAS No. 1361799-88-3) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug development. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.
Chemical Structure and Properties
Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate is a derivative of picolinic acid, characterized by the presence of a methyl ester group, a 2,3-dichlorophenyl substituent, and a hydroxyl group at the 6-position. The compound's molecular formula is C14H10Cl2NO3, and its molecular weight is approximately 307.18 g/mol. The presence of the dichlorophenyl group and the hydroxyl group imparts unique chemical properties to the molecule, making it an interesting candidate for various chemical and biological studies.
The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. This property is crucial for its use in biological assays and pharmaceutical formulations. Additionally, the compound is stable under standard laboratory conditions but should be stored away from light and moisture to prevent degradation.
Synthesis Methods
The synthesis of Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate has been reported using various methods. One common approach involves the reaction of 5-bromopicolinic acid with 2,3-dichlorophenylboronic acid in the presence of a palladium catalyst to form the corresponding boronate ester. This intermediate is then subjected to a Suzuki coupling reaction with methyl bromoacetate to yield the final product. Another method involves the direct esterification of 5-(2,3-dichlorophenyl)-6-hydroxypicolinic acid with methanol in the presence of an acid catalyst.
Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods. For example, researchers have explored the use of microwave-assisted synthesis to reduce reaction times and improve yields while minimizing waste generation. These methods not only enhance the efficiency of the synthesis process but also align with sustainable chemistry principles.
Biological Activities
Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate has shown promising biological activities in several studies. One of its key applications is as an inhibitor of specific enzymes involved in various metabolic pathways. For instance, it has been reported to inhibit the activity of certain kinases, which are crucial for cell signaling and proliferation. This property makes it a potential candidate for the development of targeted therapies for diseases such as cancer.
In addition to its enzymatic inhibition properties, Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate has also demonstrated antioxidant activity. Studies have shown that it can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This antioxidant effect is particularly relevant in conditions such as neurodegenerative diseases and cardiovascular disorders.
Clinical Trials and Research Advancements
The potential therapeutic applications of Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate have led to several preclinical studies and early-stage clinical trials. In preclinical models, the compound has shown efficacy in reducing tumor growth and improving survival rates in animal models of cancer. These findings have prompted further investigation into its safety and efficacy in human subjects.
A recent phase I clinical trial evaluated the safety and pharmacokinetics of Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate in patients with advanced solid tumors. The results indicated that the compound was well-tolerated at various dose levels and exhibited favorable pharmacokinetic properties. These findings provide a strong foundation for advancing the compound into phase II trials to further assess its therapeutic potential.
Beyond cancer research, there is growing interest in exploring the potential benefits of Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate in other therapeutic areas. For example, preliminary studies suggest that it may have neuroprotective effects in models of Parkinson's disease and Alzheimer's disease. These findings highlight the broad spectrum of potential applications for this compound.
Conclusion
Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate (CAS No. 1361799-88-3) is a promising compound with unique chemical properties and diverse biological activities. Its potential as an inhibitor of specific enzymes and its antioxidant effects make it a valuable candidate for drug development in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future advancements in medicinal chemistry and pharmaceutical sciences.
1361799-88-3 (Methyl 5-(2,3-dichlorophenyl)-6-hydroxypicolinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)